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Compound of Interest

Compound Name: Benzyl-PEG3-methyl ester

Cat. No.: B3320879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Safety Data Sheet (SDS). Benzyl-PEG3-methyl ester is a research chemical, and a

comprehensive, officially validated SDS is not publicly available. The information herein is

compiled from available data on the compound and structurally related molecules. All

laboratory work should be conducted by trained professionals in a controlled environment,

adhering to all institutional and regulatory safety protocols.

Introduction
Benzyl-PEG3-methyl ester is a heterobifunctional linker molecule commonly employed in the

development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a novel class of

therapeutic agents that co-opt the cell's natural protein degradation machinery to eliminate

specific target proteins.[1][2] The linker component of a PROTAC is a critical determinant of its

efficacy, influencing the formation of the ternary complex between the target protein and the E3

ubiquitin ligase.[3][4][5] Benzyl-PEG3-methyl ester provides a flexible, hydrophilic spacer with

a terminal methyl ester for conjugation, and a benzyl ether group. This guide provides an in-

depth overview of the available safety and handling information for this compound.

Physicochemical and Toxicological Data
Due to the absence of a specific Safety Data Sheet for Benzyl-PEG3-methyl ester, the

following tables summarize its known physical and chemical properties and infer potential
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toxicological hazards based on structurally similar compounds.

Table 1: Physical and Chemical Properties of Benzyl-PEG3-methyl ester

Property Value Source

Molecular Formula C₁₅H₂₂O₅ MedChemExpress

Molecular Weight 282.33 g/mol MedChemExpress

CAS Number 127457-61-8 MedChemExpress

Appearance
Not specified (likely a liquid or

low-melting solid)
Inferred

Solubility
Soluble in organic solvents

such as DMSO and DMF

Inferred from similar

compounds

Table 2: Inferred GHS Hazard Classification

This classification is extrapolated from data on related compounds, such as Benzyl-PEG10-

Ots, and general knowledge of benzyl ethers and polyethylene glycol derivatives. It should be

used for preliminary hazard assessment only.
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 mancanza Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 mancanza Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A mancanza Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

Category 3 mancanza Warning

H335: May

cause respiratory

irritation

Note: The GHS pictograms are represented by "mancanza" as a placeholder due to the

inability to generate images. In a formal document, the corresponding GHS pictograms for

"Warning" (e.g., exclamation mark) would be displayed.

Safety and Handling Guidelines
Given the inferred hazard profile, the following safety and handling precautions are

recommended when working with Benzyl-PEG3-methyl ester.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior

to use.[6]

Skin and Body Protection: A laboratory coat is required. For larger quantities or in case of

potential splashing, additional protective clothing may be necessary.
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Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood. If

the substance is aerosolized or if working with large quantities, a NIOSH-approved respirator

may be required.

Engineering Controls
All handling of Benzyl-PEG3-methyl ester should be performed in a certified chemical fume

hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the work area.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound and before leaving the laboratory.[6]

Remove contaminated clothing and wash it before reuse.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents, strong acids, and strong bases.[6]

Spills and Disposal
Spills: In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal. Ventilate the area and

wash the spill site after material pickup is complete.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Do not allow the material to enter drains or waterways.

Experimental Protocols: A Generalized Workflow
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While specific experimental protocols for Benzyl-PEG3-methyl ester are not readily available,

a general workflow for its use in PROTAC synthesis can be outlined. This serves as an

illustrative example and must be adapted to the specific chemical reactions being performed.

General PROTAC Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of a PROTAC using a

linker like Benzyl-PEG3-methyl ester.
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Generalized PROTAC Synthesis Workflow

Synthesis of Ligand-Linker Conjugate

Deprotection and Final Coupling
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Start with Benzyl-PEG3-methyl ester

Hydrolysis of methyl ester to carboxylic acid

Activation of carboxylic acid (e.g., with HATU, HOBt)

Coupling to E3 Ligase Ligand

Removal of Benzyl protecting group (e.g., by hydrogenation)

Activation of resulting alcohol (if necessary)

Coupling to Target Protein Ligand

Purification of PROTAC (e.g., by HPLC)

Characterization (e.g., by NMR, MS)

Final PROTAC Molecule
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Caption: A generalized workflow for the synthesis of a PROTAC molecule.
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Biological Context: PROTAC Mechanism of Action
Benzyl-PEG3-methyl ester functions as a linker within a PROTAC molecule. The PROTAC

itself does not typically have a direct signaling role but rather acts as a facilitator for a specific

biological process: targeted protein degradation.

The PROTAC Cycle
The following diagram illustrates the catalytic cycle of PROTAC-mediated protein degradation.
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PROTAC-Mediated Protein Degradation Cycle
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Caption: The catalytic cycle of PROTAC-mediated protein degradation.[3]
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Conclusion
Benzyl-PEG3-methyl ester is a valuable research tool in the development of PROTACs. While

a specific, comprehensive safety profile is not yet established, by understanding its chemical

structure and the hazards associated with related compounds, researchers can implement

appropriate safety measures to handle this compound responsibly. Adherence to standard

laboratory safety protocols, including the use of proper personal protective equipment and

engineering controls, is paramount. As with any research chemical, it is crucial to remain

vigilant and consult all available safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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